Cas no 518-99-0 (Himbeline)
Himbeline structure
Product Name:Himbeline
CAS No:518-99-0
MF:C21H33NO2
MW:331.492226362228
CID:1995437
PubChem ID:11110354
Update Time:2025-04-21
Himbeline Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-4-[2-(6-methyl-piperidin-2-yl)-vinyl]-decahydro-naphtho[2,3-c]furan-1-one
- Himbelin
- (3S)-3β-Methyl-4α-[(E)-2-[(2S)-6β-methyl-2α-piperidinyl]vinyl]-1,3,3aβ,4,4aα,5,6,7,8,8aβ,9,9aβ-dodecahydronaphtho[2,3-c]furan-1-one
- 518-99-0
- Himbeline
-
- Inchi： 1S/C21H33NO2/c1-13-6-5-8-16(22-13)10-11-18-17-9-4-3-7-15(17)12-19-20(18)14(2)24-21(19)23/h10-11,13-20,22H,3-9,12H2,1-2H3/b11-10+
- InChI Key： GEQKTSPOTKEYOG-ZHACJKMWSA-N
- SMILES： CC1C2C(CC3C(C2/C=C/C2NC(C)CCC2)CCCC3)C(=O)O1
Computed Properties
- Exact Mass: 331.251
- Monoisotopic Mass: 331.251
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 4.6
Himbeline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H456353-0.5mg |
Himbeline |
518-99-0 | 0.5mg |
$ 170.00 | 2022-06-04 | ||
| TRC | H456353-5mg |
Himbeline |
518-99-0 | 5mg |
$ 1642.00 | 2023-04-15 | ||
| TRC | H456353-.5mg |
Himbeline |
518-99-0 | .5mg |
$ 207.00 | 2023-04-15 | ||
| TRC | H456353-25mg |
Himbeline |
518-99-0 | 25mg |
$ 27000.00 | 2023-09-07 |
Himbeline Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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